Cas no 112995-07-0 (1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-)

• Product name: 1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
• CAS No: 112995-07-0
• MF: C₁₅H₂₇N₃O₆
• MW: 345.391384363174
• CID: 1200857
• PubChem ID: 393905

1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4,7-Triazonine-1,4,7-tripropanoic acid, hexahydro-
• 3-[4,7-bis(2-carboxyethyl)-1,4,7-triazonan-1-yl]propanoic acid
• 1,4,7-Triazacyclononane-1,4,7-tripropionic acid
• DTXSID90327859
• CHEMBL1987000
• NSC696866
• N,N',N''-Tris(carboxyethyl)-1,4,7-triazacyclononane
• SCHEMBL3973280
• NSC-696866
• XTBYGWFSZYYULT-UHFFFAOYSA-N
• 112995-07-0
• NCI60_034506

• Inchi： InChI=1S/C15H27N3O6/c19-13(20)1-4-16-7-9-17(5-2-14(21)22)11-12-18(10-8-16)6-3-15(23)24/h1-12H2,(H,19,20)(H,21,22)(H,23,24)
• InChI Key： XTBYGWFSZYYULT-UHFFFAOYSA-N
• SMILES： C1CN(CCN(CCN1CCC(=O)O)CCC(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 345.19011
• Monoisotopic Mass: 345.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -8.2
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 121.62